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Compound of Interest

Compound Name: MTPG

Cat. No.: B10768619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for researchers and

professionals interested in utilizing Methyl-β-D-thiogalactopyranoside (MTPG) in their studies.

This document provides a detailed overview of commercial suppliers of research-grade MTPG,

comparative data on product specifications, and extensive experimental protocols for its

application in cell-based assays.

Commercial Suppliers of Research-Grade MTPG
The acquisition of high-purity, research-grade MTPG is crucial for the reliability and

reproducibility of experimental results. Several reputable biochemical suppliers offer MTPG
suitable for laboratory use. Below is a comparative summary of offerings from prominent

vendors.
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Supplier
Product
Name

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Purity Format Storage

Sigma-

Aldrich

Methyl-β-

D-

thiogalact

oside

155-30-6
C₇H₁₄O₅

S
210.25

≥98%

(TLC)
Powder -20°C

APExBIO MTPG
Not

Specified

Not

Specified

Not

Specified

High-

Purity

Not

Specified

Not

Specified

Tocris

Bioscienc

e

MTPG
169209-

66-9

C₁₀H₁₁N₅

O₂
233.23

Not

Specified
Solid

Store at

RT

Chem-

Impex

Methyl-β-

D-

thiogalact

oside

155-30-6
C₇H₁₄O₅

S
210.25

≥99%

(HPLC)

Crystallin

e Powder
0-8°C

INDOFIN

E

Chemical

Company

METHYL

β-D-

THIOGA

LACTOP

YRANOS

IDE

155-30-6
C₇H₁₄O₅

S
210.25

>99%

(HPLC)

Not

Specified

Not

Specified

MedChe

mExpres

s

Methyl-β-

D-

thiogalact

oside

155-30-6
C₇H₁₄O₅

S
210.25

Not

Specified
Solid

Powder:

-20°C (3

years),

4°C (2

years); In

solvent:

-80°C (6

months),

-20°C (1

month)
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Key Signaling Pathways Involving MTPG
MTPG is investigated for its potential role in modulating critical cellular signaling pathways,

including the mTOR pathway and its involvement with efflux pumps like P-glycoprotein.

Understanding these pathways is essential for designing and interpreting experiments with

MTPG.
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Figure 1: Conceptual diagram of the mTOR signaling pathway, indicating the potential inhibitory

action of MTPG.
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To cite this document: BenchChem. [A Technical Guide to Research-Grade MTPG: Sourcing
and Experimental Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768619#commercial-suppliers-of-research-grade-
mtpg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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